Cas no 2137623-70-0 (3-Oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclopentane]-1-amine)
![3-Oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclopentane]-1-amine structure](https://www.kuujia.com/scimg/cas/2137623-70-0x500.png)
3-Oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclopentane]-1-amine Chemical and Physical Properties
Names and Identifiers
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- 3-oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclopentane]-1-amine
- 2137623-70-0
- EN300-739772
- 3-Oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclopentane]-1-amine
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- Inchi: 1S/C9H15NO/c10-9-5-7(9)6-11-8(9)3-1-2-4-8/h7H,1-6,10H2
- InChI Key: GUDVXFDPHXYDFZ-UHFFFAOYSA-N
- SMILES: O1CC2CC2(C21CCCC2)N
Computed Properties
- Exact Mass: 153.115364102g/mol
- Monoisotopic Mass: 153.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.2Ų
- XLogP3: 0.3
3-Oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclopentane]-1-amine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-739772-1.0g |
3-oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclopentane]-1-amine |
2137623-70-0 | 1g |
$0.0 | 2023-06-07 |
3-Oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclopentane]-1-amine Related Literature
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Anna Maroń,Katarzyna Czerwińska,Barbara Machura,Luis Raposo,Catarina Roma-Rodrigues,Alexandra R. Fernandes,Jan G. Małecki,Agata Szlapa-Kula,Slawomir Kula,Stanisław Krompiec Dalton Trans., 2018,47, 6444-6463
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Sarah A. Barnett,Alexander J. Blake,Neil R. Champness,Claire Wilson Chem. Commun., 2002, 1640-1641
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Chang Guo,Bin Sun,Yuning Li Polym. Chem., 2014,5, 5247-5254
Additional information on 3-Oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclopentane]-1-amine
3-Oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclopentane]-1-amine: A Comprehensive Overview
The compound with CAS No. 2137623-70-0, known as 3-Oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclopentane]-1-amine, is a unique organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its complex spiro structure, which combines a bicyclo[3.1.0]hexane ring system with a cyclopentane ring, connected via an oxygen atom in the oxaspiro configuration. The presence of an amine group further enhances its functional versatility, making it a valuable compound for various applications.
Recent studies have highlighted the potential of 3-Oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclopentane]-1-amine in drug discovery and material synthesis. Its rigid and compact structure provides excellent stability, which is crucial for applications in pharmaceuticals where structural integrity is paramount. Researchers have explored its ability to act as a scaffold for bioactive molecules, demonstrating promising results in preliminary biological assays.
The synthesis of 3-Oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclopentane]-1-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency of the synthesis pathway, reducing reaction times and enhancing yield rates. This advancement has made the compound more accessible for large-scale production and research purposes.
In terms of physical properties, 3-Oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclopentane]-1-amine exhibits a high melting point due to its rigid structure and strong intermolecular forces. Its solubility in various solvents has been extensively studied, revealing optimal solubility in polar aprotic solvents such as dimethylformamide (DMF) and dichloromethane (DCM). These properties make it suitable for use in solution-based reactions and formulations.
The application of 3-Oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclopentane]-1-amine in materials science is another area of active research. Its unique structure allows for the formation of cross-linked polymers with enhanced mechanical properties. Recent experiments have demonstrated its potential as a building block for high-performance polymers used in aerospace and automotive industries.
From an environmental standpoint, the compound's biodegradability and eco-friendliness have been evaluated under controlled conditions. Initial findings suggest that it exhibits moderate biodegradation rates under aerobic conditions, making it a more sustainable option compared to some traditional materials.
In conclusion, 3-Oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclopentane]-1-amine (CAS No. 2137623-70-0) is a versatile compound with a wide range of potential applications across multiple disciplines. Its structural uniqueness, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within organic chemistry and materials science.
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